Cas no 15968-01-1 (Disodium phthalate)

Disodium phthalate is a white crystalline powder commonly used as a buffering agent, chelator, and intermediate in chemical synthesis. Its high solubility in water and stability under a range of pH conditions make it suitable for applications in pharmaceuticals, cosmetics, and industrial processes. The compound exhibits effective buffering capacity in neutral to mildly alkaline environments, ensuring consistent performance in formulations. Additionally, its chelating properties enhance its utility in metal ion sequestration. Disodium phthalate is characterized by its purity, low toxicity, and compatibility with various excipients, making it a reliable choice for precision chemical applications. Proper handling and storage are recommended to maintain its integrity.
Disodium phthalate structure
Disodium phthalate structure
Product Name:Disodium phthalate
CAS No:15968-01-1
MF:C8H4Na2O4
MW:210.094504356384
MDL:MFCD00050736
CID:121312
PubChem ID:87574607
Update Time:2025-10-30

Disodium phthalate Chemical and Physical Properties

Names and Identifiers

    • Disodium Phthalate
    • 1,2-Benzenedicarboxylicacid, sodium salt (1:2)
    • PHTHALIC ACID DISODIUM SALT
    • SODIUM PHTHALATE
    • 1,2-benzenedicarboxylicacid,disodiumsalt
    • Benzene-1,2-dicarboxylic acid disodium salt
    • disodium 1,2-benzenedicarboxylate
    • disodium isophthalate
    • Einecs 240-106-6
    • orthophthalate disodium salt
    • Phthalic acid disodium
    • PHTHALIC ACID DISODIUM SALT-SOLUTION IN WATER
    • sodium 1,2-benzenedicarboxylate
    • 1,2-Benzenedicarboxylic acid, sodium salt (1:2)
    • 1,2-Benzenedicarboxylic acid, disodium salt
    • QB14YV193C
    • DisodiumPhthalate
    • sodium,phthalic acid
    • C8H4O4.2Na
    • HQWKKEIVHQXCPI-UHFFFAOYSA-L
    • SODIUM PHTHALATE (NEUTRAL)
    • 8034AF
    • AK126524
    • DTXSID60889651
    • disodium benzene-1,2-dicarboxylate
    • Q27287174
    • UNII-QB14YV193C
    • SCHEMBL105218
    • AS-67578
    • NS00078185
    • EC 240-106-6
    • MFCD00050736
    • 15968-01-1
    • disodium;phthalate
    • P0400
    • Phthalic acid,sodium salt
    • O-PHTHALIC ACID DISODIUM SALT
    • AKOS016013156
    • E78820
    • W-110422
    • phthalic acid, disodium salt
    • DTXCID501028903
    • 10197-71-4
    • Disodium phthalate
    • MDL: MFCD00050736
    • Inchi: 1S/C8H6O4.2Na/c9-7(10)5-3-1-2-4-6(5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;/q;2*+1/p-2
    • InChI Key: HQWKKEIVHQXCPI-UHFFFAOYSA-L
    • SMILES: [Na+].[Na+].[O-]C(C1C=CC=CC=1C(=O)[O-])=O

Computed Properties

  • Exact Mass: 209.99000
  • Monoisotopic Mass: 209.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Color/Form: Not determined
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 80.26000
  • LogP: -1.58640
  • Solubility: Not determined
  • Vapor Pressure: Not available

Disodium phthalate Security Information

Disodium phthalate Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on Disodium phthalate

Disodium phthalate (CAS No. 15968-01-1): Applications and Recent Research Developments

Disodium phthalate, with the chemical formula C8H6Na2O4, is a widely recognized compound in the field of chemistry and material science. Its CAS number, CAS No. 15968-01-1, uniquely identifies it in scientific literature and industrial applications. This compound, a sodium salt of phthalic acid, has garnered significant attention due to its versatile properties and applications across various sectors, including pharmaceuticals, plastics, and coatings.

The structural integrity of Disodium phthalate makes it an excellent choice for use as a plasticizer in polyvinyl chloride (PVC) and other polymers. Its ability to enhance flexibility and reduce brittleness in plastics has made it indispensable in the manufacturing of cables, pipes, and automotive parts. The compound's stability under a wide range of temperatures further solidifies its role in industrial applications.

In recent years, research has delved into the potential applications of Disodium phthalate in the field of pharmaceuticals. Studies have shown that it can act as a chelating agent, binding to metal ions and facilitating their removal from biological systems. This property is particularly relevant in the development of treatments for metal poisoning, where Disodium phthalate could be used to safely eliminate toxic metals such as lead and mercury.

Moreover, the compound has been explored for its antimicrobial properties. Researchers have discovered that Disodium phthalate can inhibit the growth of certain bacteria and fungi when incorporated into coatings or surfaces. This finding opens up possibilities for its use in medical devices, food packaging, and other applications where preventing microbial contamination is crucial.

The environmental impact of using Disodium phthalate has also been a subject of extensive study. While it is known to be less toxic compared to some other plasticizers, concerns remain regarding its persistence in the environment and potential bioaccumulation. Recent research has focused on developing biodegradable alternatives or modifications to reduce these environmental risks while maintaining its beneficial properties.

In the realm of material science, Disodium phthalate has been investigated for its role in enhancing the performance of advanced materials. For instance, its incorporation into nanocomposites has been shown to improve mechanical strength and thermal stability. These advancements are particularly relevant for high-performance applications such as aerospace and electronics.

The compound's reactivity also makes it a valuable intermediate in organic synthesis. Researchers have utilized Disodium phthalate to synthesize complex molecules with potential pharmaceutical applications. Its ability to undergo various chemical transformations allows chemists to tailor its structure for specific purposes, leading to novel compounds with enhanced functionalities.

The industrial production of Disodium phthalate is typically carried out through a process involving the neutralization of phthalic acid with sodium hydroxide. This method is efficient and scalable, making it suitable for large-scale manufacturing. However, efforts are ongoing to optimize this process to minimize waste and energy consumption, aligning with global sustainability goals.

The future prospects of Disodium phthalate are promising, with ongoing research exploring new applications and improvements. Innovations in nanotechnology and green chemistry are expected to further expand its utility across multiple industries. As our understanding of its properties grows, so does the potential for groundbreaking developments.

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